N,N-Bis[3-D-gluconamidopropyl]cholamide (Ultra Pure)
N,N-Bis[3-D-gluconamidopropyl]cholamide (Ultra Pure)
Brand Name:
Vulcanchem
CAS No.:
86303-22-2
VCID:
VC0134356
InChI:
InChI=1S/C42H75N3O16/c1-21(24-7-8-25-32-26(18-30(52)42(24,25)3)41(2)11-10-23(48)16-22(41)17-27(32)49)6-9-31(53)45(14-4-12-43-39(60)37(58)35(56)33(54)28(50)19-46)15-5-13-44-40(61)38(59)36(57)34(55)29(51)20-47/h21-30,32-38,46-52,54-59H,4-20H2,1-3H3,(H,43,60)(H,44,61)
SMILES:
CC(CCC(=O)N(CCCNC(=O)C(C(C(C(CO)O)O)O)O)CCCNC(=O)C(C(C(C(CO)O)O)O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
Molecular Formula:
C₄₂H₇₅N₃O₁₆
Molecular Weight:
878.1 g/mol
N,N-Bis[3-D-gluconamidopropyl]cholamide (Ultra Pure)
CAS No.: 86303-22-2
Reference Standards
VCID: VC0134356
Molecular Formula: C₄₂H₇₅N₃O₁₆
Molecular Weight: 878.1 g/mol
![N,N-Bis[3-D-gluconamidopropyl]cholamide (Ultra Pure) - 86303-22-2](/images/no_structure.jpg)
| CAS No. | 86303-22-2 |
|---|---|
| Product Name | N,N-Bis[3-D-gluconamidopropyl]cholamide (Ultra Pure) |
| Molecular Formula | C₄₂H₇₅N₃O₁₆ |
| Molecular Weight | 878.1 g/mol |
| IUPAC Name | 2,3,4,5,6-pentahydroxy-N-[3-[3-(2,3,4,5,6-pentahydroxyhexanoylamino)propyl-[4-(3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoyl]amino]propyl]hexanamide |
| Standard InChI | InChI=1S/C42H75N3O16/c1-21(24-7-8-25-32-26(18-30(52)42(24,25)3)41(2)11-10-23(48)16-22(41)17-27(32)49)6-9-31(53)45(14-4-12-43-39(60)37(58)35(56)33(54)28(50)19-46)15-5-13-44-40(61)38(59)36(57)34(55)29(51)20-47/h21-30,32-38,46-52,54-59H,4-20H2,1-3H3,(H,43,60)(H,44,61) |
| Standard InChIKey | ZWEVPYNPHSPIFU-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)N(CCCNC(=O)[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)CCCNC(=O)[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C |
| SMILES | CC(CCC(=O)N(CCCNC(=O)C(C(C(C(CO)O)O)O)O)CCCNC(=O)C(C(C(C(CO)O)O)O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C |
| Canonical SMILES | CC(CCC(=O)N(CCCNC(=O)C(C(C(C(CO)O)O)O)O)CCCNC(=O)C(C(C(C(CO)O)O)O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C |
| Synonyms | (3α,5β,7α,12α)-N,N-Bis[3-(D-gluconoylamino)propyl]-3,7,12-trihydroxy-cholan-24-amide; BigCHAP; |
| PubChem Compound | 3828172 |
| Last Modified | Nov 11 2021 |
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